1. Home
  2. Product
  3. Reference Standards
  4. Cannabielsoin
Cannabielsoin Cannabielsoin
Brand Name: Vulcanchem
CAS No.: 52025-76-0
VCID: VC0057674
InChI: InChI=1S/C21H30O3/c1-5-6-7-8-14-11-16(22)19-17(12-14)24-20-18(19)15(13(2)3)9-10-21(20,4)23/h11-12,15,18,20,22-23H,2,5-10H2,1,3-4H3/t15-,18+,20-,21-/m0/s1
SMILES: CCCCCC1=CC(=C2C3C(CCC(C3OC2=C1)(C)O)C(=C)C)O
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol

Cannabielsoin

CAS No.: 52025-76-0

Reference Standards

VCID: VC0057674

Molecular Formula: C21H30O3

Molecular Weight: 330.5 g/mol

Cannabielsoin - 52025-76-0

CAS No. 52025-76-0
Product Name Cannabielsoin
Molecular Formula C21H30O3
Molecular Weight 330.5 g/mol
IUPAC Name (5aS,6S,9R,9aR)-6-methyl-3-pentyl-9-prop-1-en-2-yl-7,8,9,9a-tetrahydro-5aH-dibenzofuran-1,6-diol
Standard InChI InChI=1S/C21H30O3/c1-5-6-7-8-14-11-16(22)19-17(12-14)24-20-18(19)15(13(2)3)9-10-21(20,4)23/h11-12,15,18,20,22-23H,2,5-10H2,1,3-4H3/t15-,18+,20-,21-/m0/s1
Standard InChIKey RBEAVAMWZAJWOI-MTOHEIAKSA-N
Isomeric SMILES CCCCCC1=CC(=C2[C@H]3[C@@H](CC[C@]([C@H]3OC2=C1)(C)O)C(=C)C)O
SMILES CCCCCC1=CC(=C2C3C(CCC(C3OC2=C1)(C)O)C(=C)C)O
Canonical SMILES CCCCCC1=CC(=C2C3C(CCC(C3OC2=C1)(C)O)C(=C)C)O
Synonyms [5aS-(5aα,6α,9α,9aα)]-5a,6,7,8,9,9a-Hexahydro-6-methyl-9-(1-methylethenyl)-3-pentyl-1,6-dibenzofurandiol; Cannabielsoin A; Cannabielsoin I
PubChem Compound 162113
Last Modified Dec 23 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19